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Compound of Interest

3-Hydroxy-3-

Compound Name: methylbutanimidamide;hydrochlori
de

CAS No.: 912578-82-6

Cat. No.: B2925554

Get Quote

Executive Summary

3-Hydroxy-3-methylbutanimidamide hydrochloride (often referred to as the amidine derivative

of

-hydroxy-

-methylbutyrate or HMB) is a specialized bifunctional building block used primarily in Fragment-
Based Drug Discovery (FBDD) and the synthesis of bioactive heterocycles.

Its structural value lies in the unique combination of a highly polar, basic amidine head group
(pKa

11.5-12.0) and a metabolically stable tertiary alcohol tail. The presence of the gem-dimethyl
group at the C3 position introduces the Thorpe-Ingold effect, pre-organizing the molecule for
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rapid cyclization reactions to form pyrimidines and imidazoles—scaffolds ubiquitous in kinase
inhibitors and GPCR ligands.

This guide provides a rigorous analysis of its molecular architecture, reactivity profiles, and self-
validating handling protocols to ensure experimental reproducibility.

Molecular Architecture & Physicochemical Profile
Structural Anatomy

The molecule consists of a four-carbon backbone functionalized at both termini.
e Chemical Formula:
e Molecular Weight: 116.16 g/mol (Free Base) / 152.62 g/mol (HCI Salt)

o |[UPAC Name: 3-Hydroxy-3-methylbutanimidamide hydrochloride

Functional Group Analysis
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Functional Group

Position

Electronic/Steric
Property

Drug Design
Implication

Amidine (

C1

Strong base; H-bond

donor/acceptor mix.[1]

Bioisostere for
guanidines; critical for
forming H-bond
networks in protein
active sites (e.g.,

serine proteases).

Methylene Linker (

c2

Flexible spacer.

Allows rotational
freedom, but restricted
by the bulk of C3

substituents.

Tertiary Alcohol (

C3

Polar, sterically
hindered.

Resists oxidation
(metabolically stable
compared to
primary/secondary
alcohols); increases

aqueous solubility.

Gem-Dimethyl (

C3

Steric bulk.

Induces the Thorpe-
Ingold Effect (Angle
Compression),
favoring
intramolecular

cyclization.[2]
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Figure 1: Functional Anatomy of 3-Hydroxy-3-methylbutanimidamide

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://comptox.epa.gov/dashboard/chemical/properties/DTXSID201343158
https://books.lucp.net/wp-content/uploads/5.-Thorpe-Ingold-E%EF%AC%80ect-Assisted-Strained-Ring-Synthesis-Biswajit-Panda.pdf
https://www.benchchem.com/product/b2925554/docs?utm_src=pdf-body-img#technical-guide-molecular-structure-and-functional-groups-of-3-hydroxy-3-methylbutanimidamide-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2925554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Utility: The Thorpe-Ingold Advantage[3]

The core value of this molecule in synthesis is its propensity to form rings. The gem-dimethyl
group at C3 compresses the internal bond angle (C2-C3-C4), bringing the amidine head group
closer to electrophiles attached to the alcohol or introduced externally.

Primary Synthetic Pathways

Researchers typically utilize this salt to synthesize 2-substituted pyrimidines or imidazoles.
e Pyrimidine Synthesis: Condensation with 1,3-dicarbonyls (e.g., acetylacetone) or

-keto esters. The amidine nitrogen attacks the ketone, followed by cyclization.

e Imidazole Synthesis: Reaction with

-haloketones.

Reaction Workflow Diagram
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Precursor:
3-Hydroxy-3-methylbutyronitrile

Step 1: Pinner Reaction

(HCI / EtOH)

Intermediate:
Ethyl Imidate HCI

Step 2: Ammonolysis

(NH3 / MeOH)

Reagent: TARGET: Reagent:
1,3-Dicarbonyls 3-Hydroxy-3-methylbutanimidamide HCI alpha-Haloketones

Cyclization
(Thorpe-Ingold Accelerated)

Product: Product:

Pyrimidines Imidazoles
(Kinase Inhibitors) (Bioactive Scaffolds)

Figure 2: Synthesis and Downstream Application Workflow

Click to download full resolution via product page

Handling, Stability, and Quality Control

Amidine salts are hygroscopic and prone to hydrolysis if mishandled. The following protocols
constitute a self-validating system to ensure material integrity.

Stability Risks

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2925554/docs?utm_src=pdf-body-img#technical-guide-molecular-structure-and-functional-groups-of-3-hydroxy-3-methylbutanimidamide-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2925554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Hydrolysis: In the presence of moisture and elevated pH (pH > 9), the amidine group
hydrolyzes to the primary amide (3-hydroxy-3-methylbutanamide) and ammonia.

» Hygroscopicity: The HCI salt will absorb atmospheric water, leading to deliquescence and
subsequent hydrolysis.

Storage Protocol (Mandatory)

o Container: Amber glass vial with a Teflon-lined cap.
e Environment: Store at -20°C under Argon or Nitrogen atmosphere.

» Desiccant: Store secondary container (jar) with active silica gel or

Analytical Validation (QC Protocol)

Due to the high polarity of the molecule, standard C18 HPLC often results in poor retention
(elution in the void volume). Use HILIC (Hydrophilic Interaction Liquid Chromatography) for
purity assessment.

Validated HILIC Method Parameters:

Column: ZIC-HILIC or Amide-HILIC (

)

e Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.8).
¢ Mobile Phase B: Acetonitrile.[3]
e Gradient: 90% B to 60% B over 15 minutes.

e Detection: UV at 210 nm (low sensitivity due to lack of chromophore) or ELSD/CAD
(preferred).

o Pass Criteria: >98% purity; absence of hydrolysis peak (Amide mass = M+1 of 118.15).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2925554/docs#technical-guide-
molecular-structure-and-functional-groups-of-3-hydroxy-3-methylbutanimidamide-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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